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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for evaluating the antimicrobial efficacy

of copper and copper alloy surfaces. The protocols are based on internationally recognized

standards and guidelines from organizations such as the U.S. Environmental Protection

Agency (EPA), the International Organization for Standardization (ISO), and ASTM

International.

Introduction to Antimicrobial Copper
Copper and its alloys are powerful antimicrobial materials with broad-spectrum efficacy against

a wide range of bacteria and viruses.[1][2] The antimicrobial action of copper is a result of a

multi-faceted attack on microorganisms. Key mechanisms include the generation of reactive

oxygen species (ROS), disruption of cell membranes, and interference with essential proteins

and enzymes, ultimately leading to cell death.[1][3][4][5][6] The U.S. EPA has granted public

health claims to over 500 copper alloys, acknowledging their ability to kill 99.9% of disease-

causing bacteria within two hours of contact.[7][8]
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Several standardized protocols exist to quantitatively assess the antimicrobial efficacy of

copper surfaces. The choice of method depends on the specific product claims and regulatory

requirements.

EPA-Approved Protocols for Public Health Claims
The EPA has approved three Good Laboratory Practice (GLP) test protocols to substantiate

public health claims for antimicrobial copper surfaces.[7][8] These tests are designed to

simulate realistic conditions of use.

Efficacy as a Sanitizer: This test evaluates the speed at which a copper surface can kill

bacteria under typical indoor conditions. It measures the viable bacterial count after a two-

hour exposure.[7][8]

Residual Self-Sanitizing Activity: This protocol assesses the durability of the antimicrobial

effect by measuring bacterial counts before and after subjecting the surface to six cycles of

wet and dry wear with intermittent bacterial inoculation.[7][8]

Continuous Reduction of Bacterial Contaminants: This method evaluates the surface's ability

to reduce bacterial contamination over a 24-hour period with repeated inoculations,

mimicking frequent re-contamination events.[7][8]

ISO 22196: Measurement of Antibacterial Activity on
Plastics and Other Non-porous Surfaces
This standard is a widely used method to quantify the antibacterial activity of non-porous

surfaces.[9][10] It involves inoculating the test and control surfaces with a bacterial suspension,

covering them with a film to maintain humidity, and incubating for 24 hours at 35°C and >90%

relative humidity.[11][12][13] The number of viable bacteria is then determined, and the

antibacterial activity is calculated.

ASTM E2180: Standard Test Method for Determining the
Activity of Incorporated Antimicrobial Agent(s) in
Polymeric or Hydrophobic Materials

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.antimicrobialcopper.org/node/10018
https://www.antimicrobialcopper.org/epa-registration
https://www.antimicrobialcopper.org/node/10018
https://www.antimicrobialcopper.org/epa-registration
https://www.antimicrobialcopper.org/node/10018
https://www.antimicrobialcopper.org/epa-registration
https://www.antimicrobialcopper.org/node/10018
https://www.antimicrobialcopper.org/epa-registration
https://www.saniterlab.com/iso-22196-measurement-of-antibacterial-activity-on-plastics-and-other-non-porous-surfaces
https://pmc.ncbi.nlm.nih.gov/articles/PMC10813364/
https://report.ndc.gov.tw/ReportFront/PageSystem/reportFileDownload/C10604374/002
https://www.antimicrobialcopper.org/node/13401
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2024.1400265/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16352547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method is particularly suited for hydrophobic surfaces where aqueous bacterial inoculums

may not spread evenly.[14][15] It utilizes an agar slurry to ensure uniform contact between the

microorganisms and the test surface.[15][16] After a 24-hour incubation period, the surviving

microorganisms are recovered and enumerated to determine the percent reduction compared

to an untreated control.[14][15][16][17]

Quantitative Data Summary
The following tables summarize the antimicrobial efficacy of copper alloys against common

pathogens as reported in various studies.

Table 1: Efficacy of Copper Alloy C11000 against E. coli O157:H7

Temperature Time to >99.9% Reduction Reference

20°C (Room Temp) 90 minutes [1]

4°C (Chill Temp) 270 minutes [1]

Table 2: Efficacy of Copper Alloys against Methicillin-Resistant Staphylococcus aureus (MRSA)

Copper Alloy
Time to >99.9% Reduction
at 20°C

Reference

C11000 (99.9% Copper) 75 minutes [1]

Various Brasses 60 - 270 minutes [1]

Various Bronzes 50 - 270 minutes [1]

Table 3: Summary of EPA Registration Testing Results for Various Copper Alloys
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Test Protocol Number of Tests
Percentage of
Tests with >99.9%
Reduction

Reference

Efficacy as a Sanitizer 72 100% [8]

Residual Self-

Sanitizing Activity
72 100% [8]

Continuous Reduction

of Bacterial

Contaminants

72

87.5% (99.3% to

99.9% for the

remainder)

[8]

Experimental Protocols
Protocol for EPA Efficacy as a Sanitizer Test
This protocol is a Tier Two method designed to better represent in-use environmental

conditions.[12]

1. Test Organisms:

Staphylococcus aureus (ATCC 6538)
Enterobacter aerogenes (ATCC 13048)
Pseudomonas aeruginosa (ATCC 15442)
Methicillin-Resistant Staphylococcus aureus (MRSA) (ATCC 33592)
Escherichia coli O157:H7 (ATCC 35150)[18]

2. Materials:

Test carriers: Copper alloy surfaces
Control carriers: Stainless steel surfaces[18]
Bacterial culture media (e.g., Tryptic Soy Broth, Tryptic Soy Agar)
Neutralizing broth (e.g., Letheen Broth)
Sterile pipettes, petri dishes, and other laboratory consumables
Incubator set at 35-37°C

3. Procedure:
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Prepare a standardized bacterial suspension.
Inoculate the center of both test and control carriers with a defined volume of the bacterial
suspension.
Allow the inoculum to dry at room temperature (20-25°C) in a controlled humidity
environment.
After a 2-hour contact time, transfer each carrier to a tube containing neutralizing broth.
Vortex or sonicate the tubes to recover the surviving bacteria.
Perform serial dilutions of the neutralized suspension and plate on agar plates.
Incubate the plates for 24-48 hours.
Count the number of colony-forming units (CFUs) on each plate.

4. Data Analysis:

Calculate the log reduction in viable bacteria on the copper surfaces compared to the
stainless steel controls. A 3-log10 reduction (99.9%) is typically required to pass the test.[19]
[20]

Protocol for ISO 22196
1. Test Organisms:

Staphylococcus aureus (e.g., ATCC 6538)
Escherichia coli (e.g., ATCC 8739)[9]

2. Materials:

Test specimens: Copper surfaces (treated)
Control specimens: Glass or other non-antimicrobial surfaces (untreated)
Sterile polyethylene film
Bacterial culture media
Neutralizing solution (e.g., SCDLP broth)
Incubator set at 35°C with ≥90% relative humidity[11]

3. Procedure:

Prepare a bacterial inoculum in a dilute nutrient broth.[10]
Place the test and control specimens in sterile petri dishes.
Pipette the inoculum onto the surface of each specimen.
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Cover each inoculated specimen with a piece of sterile polyethylene film and press down to
spread the inoculum.
Immediately after inoculation (T0), recover the bacteria from a set of control specimens by
adding a neutralizing solution.
Incubate the remaining specimens for 24 hours.
After incubation, recover the bacteria from the test and remaining control specimens using a
neutralizing solution.
Perform serial dilutions and plate to determine the number of viable bacteria.

4. Data Analysis:

Calculate the antibacterial activity (R) using the formula: R = (log(B/A) - log(C/A)) = log(B/C),
where A is the average number of viable bacteria on the control specimens immediately after
inoculation, B is the average number of viable bacteria on the control specimens after 24
hours, and C is the average number of viable bacteria on the test specimens after 24 hours.
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Click to download full resolution via product page

Caption: Mechanism of copper's antimicrobial action.

Experimental Workflow for Antimicrobial Efficacy
Testing
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Caption: General workflow for antimicrobial surface testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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